Cas no 1021220-76-7 (4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide)

• Product Name: 4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide
• CAS No: 1021220-76-7
• MF: C₂₀H₁₅FN₂O₂S
• MW: 366.408706903458
• CID: 5906479
• PubChem ID: 25850831
• Update Time: 2025-05-23

4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]benzamide
• 4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide
• AKOS024497989
• 4-fluoro-N-(1-(thiophene-2-carbonyl)indolin-6-yl)benzamide
• 1021220-76-7
• F5098-0046

• Inchi： 1S/C20H15FN2O2S/c21-15-6-3-14(4-7-15)19(24)22-16-8-5-13-9-10-23(17(13)12-16)20(25)18-2-1-11-26-18/h1-8,11-12H,9-10H2,(H,22,24)
• InChI Key： MBBZOGDWLPGZPF-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C1SC=CC=1)=O)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 366.08382706g/mol
• Monoisotopic Mass: 366.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77.6Ų

Additional information on 4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide

4-Fluoro-N-[1-(Thiophene-2-Carbonyl)-2,3-Dihydro-1H-Indol-6-Yl]Benzamide: A Comprehensive Overview

The compound 4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide (CAS No. 1021220-76-7) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The molecule's structure incorporates a fluorine atom, a thiophene ring, and a dihydroindole moiety, making it a unique candidate for drug development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for potential therapeutic applications. The integration of thiophene into the molecular framework introduces electronic properties that enhance the compound's bioavailability and stability, making it an attractive candidate for drug delivery systems.

One of the most promising areas of research involving this compound is its application in anticancer therapy. Preclinical studies have demonstrated that 4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide exhibits potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. This effect is attributed to its ability to modulate key oncogenic pathways, such as the PI3K/AKT/mTOR axis, which are critical for cancer cell survival and proliferation.

In addition to its anticancer potential, this compound has shown remarkable efficacy in anti-inflammatory and antioxidant studies. Its ability to inhibit pro-inflammatory cytokines and scavenge reactive oxygen species makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders. Recent research has also highlighted its role in modulating the NF-kB pathway, a central regulator of inflammation and immune responses.

The incorporation of a dihydroindole moiety in the molecule confers it with neuroprotective properties, making it a valuable tool in the study of neurodegenerative diseases like Alzheimer's and Parkinson's. Experimental data indicate that this compound can enhance neuronal survival by promoting mitochondrial function and reducing oxidative stress. Furthermore, its ability to cross the blood-brain barrier suggests its potential for developing central nervous system-targeted therapies.

From a synthetic standpoint, the preparation of 4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide involves a multi-step process that includes nucleophilic aromatic substitution and amide bond formation. The use of chiral catalysts has enabled enantioselective synthesis, which is crucial for optimizing pharmacokinetic properties and minimizing adverse effects.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound with its biological targets. Molecular docking studies have revealed that the thiophene ring serves as a key interaction site with receptor proteins, enhancing binding affinity and selectivity. These insights are invaluable for guiding further optimization efforts aimed at improving therapeutic efficacy.

In conclusion, 4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide (CAS No. 1021220-76-7) represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with promising biological activities, position it as a strong candidate for developing innovative therapeutic agents across multiple disease areas. Continued research into its mechanisms of action and optimization strategies will undoubtedly unlock its full potential in drug discovery.